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Compound of Interest

Compound Name: (R)-(+)-2-Chloropropionic acid

Cat. No.: B014742 Get Quote

This guide provides essential safety, handling, and disposal information for laboratory

personnel, including researchers, scientists, and drug development professionals working with

(R)-(+)-2-Chloropropionic acid. Adherence to these procedures is critical for ensuring a safe

laboratory environment.

(R)-(+)-2-Chloropropionic acid is a corrosive and toxic chemical that requires careful handling

to prevent personal injury and environmental contamination.[1][2][3] It is harmful if swallowed,

in contact with skin, or inhaled, and causes severe skin burns and eye damage.[4][5]

Hazard Identification and Classification
GHS Pictograms: Corrosion, Exclamation mark[1]

Signal Word: Danger[1][3]

Hazard Statements:

H302: Harmful if swallowed.[1][3][6]

H314: Causes severe skin burns and eye damage.[1][3][6]

Precautionary Statements: A comprehensive list of precautionary statements can be found

on the safety data sheet (SDS) and includes P280 (wear protective gloves/protective

clothing/eye protection/face protection) and P305+P351+P338 (IF IN EYES: Rinse
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cautiously with water for several minutes. Remove contact lenses, if present and easy to do.

Continue rinsing).[1][6]

Physical and Chemical Properties
A summary of the key physical and chemical properties of (R)-(+)-2-Chloropropionic acid is

provided in the table below.

Property Value

Appearance
Colorless to light yellow or brown transparent

liquid.[2][7][8]

Molecular Formula C₃H₅ClO₂[3][7]

Molecular Weight 108.52 g/mol [3][7]

Boiling Point 185-188 °C (lit.)[1][9]

Density 1.258 g/mL at 20 °C (lit.)[1][9]

Flash Point 101 °C (213.8 °F) - closed cup[1]

Refractive Index n20/D 1.4345 (lit.)[1][9]

Operational Plan: Safe Handling Protocol
This step-by-step protocol outlines the necessary precautions and procedures for safely

handling (R)-(+)-2-Chloropropionic acid in a laboratory setting.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Always handle (R)-(+)-2-Chloropropionic acid in a well-ventilated area.[8] Use

a chemical fume hood to minimize inhalation exposure.

Eye and Face Protection: Wear tightly fitting safety goggles and a face shield (minimum 8-

inch).[10] Eyewash stations should be readily accessible.[8][11]

Skin Protection:
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Gloves: Wear appropriate chemical-resistant gloves. Inspect gloves for any signs of

degradation or puncture before use.[10]

Protective Clothing: Wear a lab coat, and consider additional protective clothing to prevent

skin exposure.[8] Emergency showers should be available.[8][11]

Respiratory Protection: If ventilation is inadequate or if there is a risk of inhalation, use a

NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate

cartridge for organic vapors and acid gases.[8]

Handling Procedures
Pre-Handling:

Read and understand the Safety Data Sheet (SDS) for (R)-(+)-2-Chloropropionic acid
before beginning any work.

Ensure all necessary PPE is available and in good condition.

Prepare a designated work area within a chemical fume hood.

During Handling:

Avoid contact with skin, eyes, and clothing.[10]

Do not breathe vapors or mist.[8]

Measure and dispense the chemical carefully to avoid splashes.

Keep containers tightly closed when not in use.[11]

Post-Handling:

Thoroughly wash hands and any exposed skin immediately after handling.[8][11]

Decontaminate the work area and any equipment used.

Store (R)-(+)-2-Chloropropionic acid in a cool, dry, well-ventilated area away from

incompatible materials such as oxidizing agents and strong bases.[8][11]
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Disposal Plan
Proper disposal of (R)-(+)-2-Chloropropionic acid and contaminated materials is crucial to

prevent environmental harm and ensure regulatory compliance.

Waste Segregation and Collection
Chemical Waste: Collect all unused (R)-(+)-2-Chloropropionic acid and solutions

containing it in a designated, properly labeled, and sealed hazardous waste container.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, paper towels, and pipette tips, must be disposed of as hazardous waste. Place

these items in a separate, clearly labeled waste container.

Spill Management
In the event of a spill:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[11]

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, absorb the liquid with an inert absorbent material such as

sand, dry lime, or soda ash.[2][11] Do not use combustible materials like sawdust.

Collection: Carefully collect the absorbed material and place it into a sealed, labeled

container for hazardous waste disposal.[2][11]

Decontamination: Clean the spill area thoroughly with a suitable decontamination solution.

Personal Protection: All personnel involved in the cleanup must wear appropriate PPE,

including respiratory protection.[2][10]

Final Disposal
All waste containing (R)-(+)-2-Chloropropionic acid must be disposed of as hazardous

waste.[11]
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Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's environmental health and safety (EHS) department for specific guidance on

disposal procedures.

Workflow for Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of (R)-
(+)-2-Chloropropionic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b014742?utm_src=pdf-body
https://www.benchchem.com/product/b014742?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling and Disposal of (R)-(+)-2-Chloropropionic Acid

Preparation

Handling

Post-Handling & Decontamination

Waste & Spill Management

Review SDS

Don Appropriate PPE

Prepare Work Area in Fume Hood

Handle Chemical with Care

Store in a Cool, Dry, Ventilated Area

Decontaminate Work Area & Equipment

Wash Hands and Exposed Skin

Segregate Chemical and Contaminated Waste

Dispose as Hazardous Waste via EHS

Spill Management Protocol

Click to download full resolution via product page

Caption: Logical workflow for handling and disposal of (R)-(+)-2-Chloropropionic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b014742?utm_src=pdf-body-img
https://www.benchchem.com/product/b014742?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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